Cas no 2172198-28-4 (4-(4-chloro-3-methylphenyl)methyloxolan-3-ol)

• Product Name: 4-(4-chloro-3-methylphenyl)methyloxolan-3-ol
• CAS No: 2172198-28-4
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 6131785
• PubChem ID: 165520383
• Update Time: 2025-10-28

4-(4-chloro-3-methylphenyl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methylphenyl)methyloxolan-3-ol
• EN300-1283232
• 4-[(4-chloro-3-methylphenyl)methyl]oxolan-3-ol
• 2172198-28-4

• Inchi： 1S/C12H15ClO2/c1-8-4-9(2-3-11(8)13)5-10-6-15-7-12(10)14/h2-4,10,12,14H,5-7H2,1H3
• InChI Key： FSAJFVDUINQHLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1COCC1O

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(4-chloro-3-methylphenyl)methyloxolan-3-ol

4-(4-Chloro-3-Methylphenyl)Methyloxolan-3-Ol: A Comprehensive Overview

4-(4-Chloro-3-Methylphenyl)Methyloxolan-3-Ol, also known by its CAS number CAS No. 2172198-28-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. Its molecular formula, C₁₁H₁₃ClO₂, reveals a complex arrangement of functional groups that contribute to its diverse applications and reactivity.

The structure of 4-(4-Chloro-3-Methylphenyl)Methyloxolan-3-Ol comprises a chlorinated aromatic ring, a methyl group, and an oxolane (tetrahydrofuran) ring with a hydroxyl group. The presence of the chloro group at the para position and the methyl group at the meta position on the phenyl ring introduces steric and electronic effects that influence the compound's chemical behavior. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the construction of bioactive molecules.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as a precursor for bioisosteres, which are structural analogs that can mimic the biological activity of natural compounds. For instance, studies published in 2023 have demonstrated that derivatives of CAS No. 2172198-28-4 exhibit promising anti-inflammatory and antioxidant properties, making them candidates for therapeutic agents.

In addition to its pharmacological applications, 4-(4-Chloro-3-Methylphenyl)Methyloxolan-3-Ol has been investigated for its catalytic properties. Recent advancements in asymmetric catalysis have leveraged this compound's chiral centers to facilitate enantioselective reactions. These findings underscore its versatility as both a substrate and a catalyst in organic transformations.

The synthesis of this compound has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols, such as one-pot synthesis techniques that minimize waste and improve yield. These improvements not only enhance the scalability of production but also align with green chemistry principles.

From an analytical standpoint, modern spectroscopic techniques like NMR and mass spectrometry have provided deeper insights into the compound's structure and dynamics. These studies have revealed key information about its conformational flexibility and intermolecular interactions, which are critical for understanding its reactivity under various conditions.

In conclusion, 4-(4-Chloro-3-Methylphenyl)Methyloxolan-3-Ol, or CAS No. 2172198-28-4, stands as a testament to the ongoing advancements in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings. As further studies unfold, this compound is likely to unlock new possibilities in drug development, catalysis, and beyond.